molecular formula C15H17NO5 B2875056 5-{[(4-Ethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione CAS No. 370849-74-4

5-{[(4-Ethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione

Cat. No.: B2875056
CAS No.: 370849-74-4
M. Wt: 291.303
InChI Key: CPUQQAWPMQJSDZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-{[(4-Ethoxyphenyl)amino]methylidene}-2,2-dimethyl-1,3-dioxane-4,6-dione” is a complex organic compound. It seems to be a derivative of Meldrum’s acid or 2,2-dimethyl-1,3-dioxane-4,6-dione . Meldrum’s acid is an organic compound with a heterocyclic core with four carbon and two oxygen atoms .

Scientific Research Applications

Synthesis and Reactions

Compounds similar to the specified dioxane-dione have been synthesized and explored for their chemical reactions. For example, synthesis and reactions of derivatives involving amino and thiomethyl groups have been investigated, highlighting the versatility of such compounds in producing sulfoxide derivatives and other complex structures through various chemical reactions (Al-Sheikh et al., 2009). These studies contribute to the understanding of the chemical behavior and potential applications of similar dioxane-dione compounds in organic synthesis.

Structural and Molecular Characterization

The structural and molecular characterization of Meldrum's acid derivatives, including arylmethyl and benzylidene modifications, has been a significant focus. Research on supramolecular structures and crystallography has provided insights into the molecular conformations, crystal packing arrangements, and interactions such as hydrogen bonding and π-π interactions. These studies are essential for understanding the physicochemical properties and potential applications of these compounds in materials science and supramolecular chemistry (Low et al., 2002).

Antimicrobial Activity

Some derivatives have been synthesized and evaluated for their antimicrobial activity against various Gram-positive and Gram-negative bacteria, as well as fungi. This research demonstrates the potential of dioxane-dione derivatives as frameworks for developing new antimicrobial agents, highlighting the importance of structural modifications to enhance biological activity (Ghorab et al., 2017).

Material Science Applications

Research on boron difluoride complexes of carbamoyl Meldrum's acids indicates the potential of these compounds in material science, particularly due to their stability and ease of isolation. Such studies can lead to the development of new materials with unique properties for various applications (Pawelska et al., 2012).

Electronic and Thermal Properties

The exploration of the vibrational, optical, electrochemical, and thermal properties of Meldrum acid derivatives through spectroscopic, electrochemical, and thermal analyses provides valuable information on their potential applications in electronic and photonic devices. Such studies reveal the compounds' stability, electronic transitions, and energy gaps, essential for designing materials with specific electronic and optical properties (Antunes et al., 2021).

Properties

IUPAC Name

5-[(4-ethoxyanilino)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H17NO5/c1-4-19-11-7-5-10(6-8-11)16-9-12-13(17)20-15(2,3)21-14(12)18/h5-9,16H,4H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CPUQQAWPMQJSDZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=CC=C(C=C1)NC=C2C(=O)OC(OC2=O)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H17NO5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.